An In-depth Technical Guide to 2-Bromo-3-iodobenzoic Acid: A Key Intermediate in Drug Discovery
An In-depth Technical Guide to 2-Bromo-3-iodobenzoic Acid: A Key Intermediate in Drug Discovery
CAS Number: 855198-37-7
This technical guide provides a comprehensive overview of 2-Bromo-3-iodobenzoic acid, a crucial building block for researchers, scientists, and professionals in the field of drug development. Its unique di-halogenated structure offers distinct reactivity, enabling regioselective chemical transformations that are pivotal in the synthesis of complex pharmaceutical agents.
Physicochemical Properties
2-Bromo-3-iodobenzoic acid is a solid organic compound with the molecular formula C₇H₄BrIO₂.[1] Its structure, featuring a carboxylic acid group flanked by bromine and iodine atoms at the 2 and 3 positions of the benzene ring, respectively, makes it a valuable intermediate in organic synthesis. A summary of its key physicochemical properties is presented in Table 1.
Table 1: Physicochemical Properties of 2-Bromo-3-iodobenzoic Acid
| Property | Value |
| CAS Number | 855198-37-7[1] |
| Molecular Formula | C₇H₄BrIO₂[1] |
| Molecular Weight | 326.91 g/mol [1] |
| Appearance | Solid |
| SMILES | O=C(O)C1=CC=CC(I)=C1Br[1] |
Synthesis of 2-Bromo-3-iodobenzoic Acid
Representative Experimental Protocol: Synthesis via Diazotization
This protocol is based on the general principles of the Sandmeyer reaction for the synthesis of aryl iodides from aryl amines.
Step 1: Diazotization of 2-Bromo-3-aminobenzoic Acid
-
In a reaction vessel, suspend 2-bromo-3-aminobenzoic acid in a mixture of an inorganic acid (e.g., hydrochloric acid or sulfuric acid) and water.
-
Cool the suspension to 0-5 °C in an ice bath with constant stirring.
-
Slowly add a pre-cooled aqueous solution of sodium nitrite (NaNO₂) dropwise to the suspension. The temperature should be strictly maintained below 5 °C to ensure the stability of the resulting diazonium salt.
-
Continue stirring for an additional 30 minutes at 0-5 °C after the addition is complete to ensure full conversion to the diazonium salt.
Step 2: Iodination
-
In a separate flask, prepare a solution of potassium iodide (KI) in water.
-
Slowly add the cold diazonium salt solution to the potassium iodide solution with vigorous stirring.
-
Allow the reaction mixture to warm to room temperature and then gently heat it until the evolution of nitrogen gas ceases, indicating the completion of the reaction.
-
Cool the reaction mixture and collect the precipitated crude product by filtration.
Step 3: Purification
-
Wash the crude product with a solution of sodium thiosulfate to remove any residual iodine.
-
Further purify the crude 2-Bromo-3-iodobenzoic acid by recrystallization from a suitable solvent system (e.g., ethanol/water) to obtain the final product.
Caption: Synthetic pathway for 2-Bromo-3-iodobenzoic acid.
Applications in Regioselective Cross-Coupling Reactions
The differential reactivity of the carbon-iodine (C-I) and carbon-bromine (C-Br) bonds in 2-Bromo-3-iodobenzoic acid is a key feature that allows for selective functionalization. In palladium-catalyzed cross-coupling reactions, the C-I bond is significantly more reactive than the C-Br bond. This reactivity difference (C-I > C-Br > C-Cl) enables the selective coupling at the iodine-bearing position while leaving the bromine atom intact for subsequent transformations.[1] This makes 2-Bromo-3-iodobenzoic acid a highly versatile building block for the synthesis of complex, multi-substituted aromatic compounds.
Suzuki-Miyaura Coupling
The Suzuki-Miyaura coupling is a powerful method for the formation of carbon-carbon bonds between an organohalide and an organoboron compound. Due to the higher reactivity of the C-I bond, the Suzuki-Miyaura coupling of 2-Bromo-3-iodobenzoic acid with an arylboronic acid will selectively occur at the 3-position.
-
In a reaction vessel, combine 2-Bromo-3-iodobenzoic acid (1.0 equiv.), the desired arylboronic acid (1.2 equiv.), a palladium catalyst (e.g., Pd(PPh₃)₄, 3 mol%), and a base (e.g., K₂CO₃, 2.0 equiv.).
-
Add a degassed solvent system (e.g., a mixture of toluene, ethanol, and water).
-
Thoroughly degas the reaction mixture by bubbling with an inert gas (e.g., argon) for 15-20 minutes.
-
Heat the mixture to the appropriate temperature (typically 80-100 °C) with vigorous stirring.
-
Monitor the reaction progress using thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS).
-
Upon completion, cool the reaction to room temperature, dilute with an organic solvent (e.g., ethyl acetate), and wash with water and brine.
-
Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.
-
Purify the crude product by flash column chromatography to yield the 2-bromo-3-arylbenzoic acid.
Caption: Generalized Suzuki-Miyaura catalytic cycle.
Sonogashira Coupling
The Sonogashira coupling enables the formation of a carbon-carbon bond between a terminal alkyne and an aryl or vinyl halide. Similar to the Suzuki-Miyaura coupling, the regioselectivity of the Sonogashira reaction with 2-Bromo-3-iodobenzoic acid is dictated by the preferential oxidative addition of the palladium catalyst to the C-I bond.
-
To a reaction flask, add 2-Bromo-3-iodobenzoic acid (1.0 equiv.), a palladium catalyst (e.g., Pd(PPh₃)₂Cl₂, 2 mol%), and a copper(I) co-catalyst (e.g., CuI, 3 mol%).
-
Evacuate the flask and backfill with an inert gas.
-
Add a degassed solvent (e.g., THF or DMF) and an amine base (e.g., triethylamine).
-
Add the terminal alkyne (1.1 equiv.) dropwise to the stirred mixture.
-
Stir the reaction at room temperature or with gentle heating until completion, as monitored by TLC.
-
Upon completion, dilute the reaction mixture with an organic solvent and filter through a pad of celite to remove the catalyst.
-
Wash the filtrate with a saturated aqueous solution of ammonium chloride and then with brine.
-
Dry the organic layer, concentrate, and purify the crude product by column chromatography to afford the 3-alkynyl-2-bromobenzoic acid.
Caption: Generalized Sonogashira catalytic cycle.
Application in the Synthesis of Bruton's Tyrosine Kinase (BTK) Inhibitors
2-Bromo-3-iodobenzoic acid is a key starting material in the synthesis of a number of active pharmaceutical ingredients (APIs). A notable example is its use in the preparation of potent and selective inhibitors of Bruton's tyrosine kinase (BTK). BTK is a non-receptor tyrosine kinase that plays a crucial role in the B-cell receptor (BCR) signaling pathway, which is essential for B-cell development, activation, and proliferation.[2] Dysregulation of the BTK signaling pathway is implicated in various B-cell malignancies and autoimmune diseases.[3][4]
Fenebrutinib (GDC-0853) is a selective and reversible BTK inhibitor that has been investigated for the treatment of rheumatoid arthritis and other autoimmune diseases.[5][6] The synthesis of fenebrutinib and its analogs often utilizes intermediates derived from 2-bromo-3-iodobenzoic acid, highlighting the importance of this building block in accessing novel therapeutics.[7]
Bruton's Tyrosine Kinase (BTK) Signaling Pathway
The BTK signaling pathway is initiated by the activation of the B-cell receptor (BCR). Upon antigen binding, a cascade of phosphorylation events is triggered, leading to the activation of BTK. Activated BTK then phosphorylates and activates downstream effectors, most notably phospholipase C gamma 2 (PLCγ2).[2] PLCγ2 subsequently hydrolyzes phosphatidylinositol 4,5-bisphosphate (PIP₂) into two second messengers: inositol 1,4,5-trisphosphate (IP₃) and diacylglycerol (DAG). IP₃ induces the release of intracellular calcium, while DAG activates protein kinase C (PKC).[2] These signaling events ultimately lead to the activation of transcription factors that regulate B-cell proliferation, survival, and differentiation.[2][4] BTK inhibitors, such as fenebrutinib, block this pathway by inhibiting the kinase activity of BTK, thereby preventing the downstream signaling events that drive B-cell mediated pathologies.
Caption: The Bruton's Tyrosine Kinase (BTK) signaling pathway.
References
- 1. benchchem.com [benchchem.com]
- 2. The Evolving Role of Bruton’s Tyrosine Kinase Inhibitors in B Cell Lymphomas - PMC [pmc.ncbi.nlm.nih.gov]
- 3. Bruton's tyrosine kinase - Wikipedia [en.wikipedia.org]
- 4. Targeting Bruton’s Tyrosine Kinase in Inflammatory and Autoimmune Pathologies - PMC [pmc.ncbi.nlm.nih.gov]
- 5. researchgate.net [researchgate.net]
- 6. Discovery of GDC-0853: A Potent, Selective, and Noncovalent Bruton's Tyrosine Kinase Inhibitor in Early Clinical Development - PubMed [pubmed.ncbi.nlm.nih.gov]
- 7. Discovery of Novel Bruton’s Tyrosine Kinase PROTACs with Enhanced Selectivity and Cellular Efficacy - PMC [pmc.ncbi.nlm.nih.gov]
